Cas no 2228516-36-5 (3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid)

• Product Name: 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid
• CAS No: 2228516-36-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5992639
• PubChem ID: 165625311
• Update Time: 2025-05-19

3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid
• 2228516-36-5
• EN300-1783388

• Inchi： 1S/C11H21NO2/c1-11(2,8-10(13)14)7-9-5-4-6-12(9)3/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： FRHMOFWPIVNKOW-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)CC1CCCN1C)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid

Introduction to 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid (CAS No. 2228516-36-5)

3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid, identified by the chemical identifier CAS No. 2228516-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, has been studied for its potential applications in drug development and synthetic chemistry. The presence of both alkyl and heterocyclic functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The molecular framework of 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid consists of a four-carbon chain with two methyl groups at the third carbon position, a pyrrolidine ring substituted with a methyl group at the second position, and an acetic acid moiety at the fourth carbon. This unique arrangement imparts distinct chemical properties that make it valuable for various synthetic pathways. The compound's stability under different reaction conditions and its compatibility with a range of reagents have been explored in recent laboratory studies.

In recent years, there has been growing interest in the development of novel bioactive compounds derived from structurally diverse scaffolds. 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid has been investigated as a precursor in the synthesis of potential therapeutic agents. Its ability to serve as a building block for more complex molecules has made it a subject of interest for researchers looking to develop new drugs targeting various diseases. The compound's pyrrolidine core is particularly noteworthy, as this motif is frequently found in biologically active molecules.

One of the most compelling aspects of 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid is its role in the synthesis of small molecule inhibitors. These inhibitors have shown promise in preclinical studies as potential treatments for conditions such as cancer, inflammation, and neurological disorders. The compound's structural features allow for modifications that can enhance its binding affinity to specific biological targets. This flexibility makes it an attractive candidate for medicinal chemists seeking to design new drugs with improved efficacy and reduced side effects.

The synthesis of 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various catalytic systems and reaction conditions to improve the efficiency of its production. Advances in synthetic methodologies have enabled the preparation of this compound on a larger scale, facilitating further exploration of its applications in pharmaceutical research.

Recent studies have also highlighted the compound's potential in material science applications beyond its pharmaceutical uses. The unique structural features of 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid make it suitable for developing novel polymers and coatings with enhanced mechanical properties. The ability to incorporate this compound into materials at the molecular level could lead to innovations in industries ranging from aerospace to automotive manufacturing.

The safety profile of 3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid has been thoroughly evaluated through laboratory testing. Preliminary toxicity studies indicate that the compound is well-tolerated at moderate concentrations, suggesting its potential for safe handling in industrial and research settings. However, further investigations are necessary to fully understand its long-term effects and interactions with other substances.

In conclusion,3,3-dimethyl-4-(1-methylpyrrolidin-2-yl)butanoic acid (CAS No. 2228516-36-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and industry.